Cas no 3386-63-8 (10-Octadecenoic Acid (E/Z Mixture))
10-Octadecenoic Acid (E/Z Mixture) Chemical and Physical Properties
Names and Identifiers
-
- 10-Octadecenoic acid
- (E)-OCTADEC-10-ENOIC ACID
- octadec-10-enoic acid
- 9,10-Octadecenoic acid
- LogP
- Q27283225
- 10-Octadecenoic acid, trans-
- CHEBI:194454
- starbld0016053
- C18:1n-8
- 67701-08-0
- LMFA01030075
- LWW9I5EN2C
- 10-Octadecenoic acid, (10E)-
- 67701-11-5
- A935030
- LS-14686
- (10E)-octadec-10-enoic acid
- 5684-82-2
- trans-10-octadecenoic acid
- 3386-63-8
- Isooleic acid
- AKOS016358002
- UNII-LWW9I5EN2C
- 10-Octadecenoic acid, (E)-
- 10E-octadecenoic acid
- (10E)-octadecenoic acid
- SCHEMBL1427790
- (10E)-10-Octadecenoic acid
- (E)-10-Octadecenoic acid
- DTXSID301009339
- 10-Octadecenoic Acid (E/Z Mixture)
-
- Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h8-9H,2-7,10-17H2,1H3,(H,19,20)/b9-8+
- InChI Key: QXJSBBXBKPUZAA-CMDGGOBGSA-N
- SMILES: OC(CCCCCCCC/C=C/CCCCCCC)=O
Computed Properties
- Exact Mass: 282.25602
- Monoisotopic Mass: 282.25588
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 0.8945 (rough estimate)
- Melting Point: 25.01°C (estimate)
- Boiling Point: 397.91°C (estimate)
- Flash Point: 266.3°C
- Refractive Index: 1.4618 (estimate)
- PSA: 37.3
10-Octadecenoic Acid (E/Z Mixture) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O338000-5mg |
10-Octadecenoic Acid (E/Z Mixture) |
3386-63-8 | 5mg |
$155.00 | 2023-05-17 | ||
| TRC | O338000-25mg |
10-Octadecenoic Acid (E/Z Mixture) |
3386-63-8 | 25mg |
$689.00 | 2023-05-17 | ||
| TRC | O338000-50mg |
10-Octadecenoic Acid (E/Z Mixture) |
3386-63-8 | 50mg |
$1183.00 | 2023-05-17 | ||
| TRC | O338000-100mg |
10-Octadecenoic Acid (E/Z Mixture) |
3386-63-8 | 100mg |
$ 3000.00 | 2023-09-06 |
10-Octadecenoic Acid (E/Z Mixture) Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 10-Octadecenoic Acid (E/Z Mixture)
Recent Advances in the Study of 10-Octadecenoic Acid (E/Z Mixture) (CAS: 3386-63-8) in Chemical Biology and Pharmaceutical Research
10-Octadecenoic Acid (E/Z Mixture), with the CAS number 3386-63-8, is a fatty acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, which exists as a mixture of its E (trans) and Z (cis) isomers, has been studied for its potential biological activities and applications in drug development. The E/Z mixture is particularly interesting due to its structural versatility and its role in various biochemical pathways.
Recent studies have focused on the synthesis, characterization, and biological evaluation of 10-Octadecenoic Acid (E/Z Mixture). A 2023 publication in the Journal of Medicinal Chemistry highlighted its potential as an anti-inflammatory agent. The study demonstrated that the compound modulates key inflammatory markers, such as TNF-α and IL-6, in vitro and in vivo. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Another area of active research is the role of 10-Octadecenoic Acid (E/Z Mixture) in lipid metabolism. A 2022 study published in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids explored its effects on lipid droplet formation and adipocyte differentiation. The results indicated that the compound could influence lipid storage and energy homeostasis, making it a candidate for metabolic disorder therapeutics.
In addition to its biological activities, the chemical properties of 10-Octadecenoic Acid (E/Z Mixture) have been investigated. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for the compound, improving its yield and purity. This advancement is critical for scaling up production for preclinical and clinical studies.
Despite these promising developments, challenges remain. The differential biological effects of the E and Z isomers are not yet fully understood, and further research is needed to elucidate their individual contributions. Additionally, the pharmacokinetics and safety profile of 10-Octadecenoic Acid (E/Z Mixture) require comprehensive evaluation to ensure its suitability for therapeutic use.
In conclusion, 10-Octadecenoic Acid (E/Z Mixture) (CAS: 3386-63-8) represents a promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications warrant continued investigation. Future studies should focus on isomer-specific effects, mechanism of action, and translational potential to fully harness its benefits.